1,1'-(Ethylimino)dipropan-2-ol
Description
1,1'-(Ethylimino)dipropan-2-ol is a secondary amine derivative with two propan-2-ol groups attached to an ethylimino backbone. The ethylimino group distinguishes it from compounds with methyl, aryl, or long-chain alkyl substituents, influencing its solubility, reactivity, and industrial uses.
Properties
CAS No. |
6852-28-4 |
|---|---|
Molecular Formula |
C8H19NO2 |
Molecular Weight |
161.24 g/mol |
IUPAC Name |
1-[ethyl(2-hydroxypropyl)amino]propan-2-ol |
InChI |
InChI=1S/C8H19NO2/c1-4-9(5-7(2)10)6-8(3)11/h7-8,10-11H,4-6H2,1-3H3 |
InChI Key |
QFPSWHHWTPBRCL-UHFFFAOYSA-N |
SMILES |
CCN(CC(C)O)CC(C)O |
Canonical SMILES |
CCN(CC(C)O)CC(C)O |
Other CAS No. |
6852-28-4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Synthetic Pathways: Ethylimino derivatives are synthesized via nucleophilic addition of ethylamine to propylene oxide, analogous to the p-tolyl variant’s synthesis from p-toluidine and propylene oxide . Longer alkyl chains (e.g., tetradecyl) require controlled reaction conditions to avoid byproducts .
Structure-Property Relationships :
- Alkyl Chain Length : Longer chains (e.g., tetradecyl) reduce water solubility but enhance thermal stability (e.g., boiling point >400°C) .
- Aryl Groups : Electron-donating groups (e.g., p-tolyl) improve catalytic efficiency in polymerization reactions .
Safety and Handling: While specific data for the ethylimino compound is lacking, analogs like 3-(Diethylamino)-2,2-dimethyl-propan-1-ol require protective gear (gloves, goggles) due to skin/eye irritation risks .
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